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Compound of Interest

Compound Name: Naringenin 7-O-glucuronide

Cat. No.: B15286769 Get Quote

A Note on Naringenin 7-O-glucuronide: Extensive literature review indicates a significant gap

in research directly investigating the effects of Naringenin 7-O-glucuronide (N7G) on cancer

cell lines. While N7G is a known major metabolite of naringenin found in plasma and urine

following consumption, studies on its direct application in cancer research are not readily

available.

This document, therefore, focuses on a closely related metabolite, Naringenin-7-O-glucoside

(N7Gls), for which recent in-vitro data in cancer cell lines exists. This information serves as a

valuable starting point for researchers interested in the bioactivity of naringenin metabolites.

Additionally, the well-documented anticancer activities of the parent compound, naringenin, are

provided for a comprehensive understanding of the potential mechanisms of its derivatives.

Application of Naringenin-7-O-glucoside (N7Gls) in
Triple-Negative Breast Cancer (TNBC)
Recent studies have explored the potential of Naringenin-7-O-glucoside as a therapeutic agent

against triple-negative breast cancer (TNBC) cell lines.[1]

Data Presentation
The cytotoxic effects of Naringenin-7-O-glucoside have been quantified, providing key data for

its potential as an anticancer compound.
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Mechanism of Action
Naringenin-7-O-glucoside has been shown to induce apoptosis in TNBC cell lines, as

confirmed by extensive DNA fragmentation.[1] A key mechanism identified is the significant

downregulation of the epidermal growth factor receptor (EGFR), a crucial proto-oncogene

involved in cell growth and proliferation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15286769?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

